5-[(2-Chlorophenyl)methoxy]-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol

• IUPAC Name: 5-[(2-chlorophenyl)methoxy]-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol
• InChI: InChI=1S/C24H19ClN2O4/c1-29-21-8-4-5-9-22(21)31-23-13-26-15-27-24(23)18-11-10-17(12-20(18)28)30-14-16-6-2-3-7-19(16)25/h2-13,15,28H,14H2,1H3
• InChI Key: WDDKEFZVJRAMQY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC2=CN=CN=C2C3=C(C=C(C=C3)OCC4=CC=CC=C4Cl)O
• Molecular Formula: C24H19ClN2O4
• Molecular Weight: 434.9 g/mol

Description

5-[(2-Chlorophenyl)methoxy]-2-[5-(2-methoxyphenoxy)pyrimidin-4-yl]phenol, also known as PD173074, is a small molecule inhibitor of fibroblast growth factor receptor (FGFR) tyrosine kinases. It was first identified in 1998 as a potent inhibitor of FGFR1 by Pfizer Global Research and Development. Since then, PD173074 has been extensively studied for its potential therapeutic applications in cancer and other diseases.

Scientific Research Applications

Molecular Docking and Quantum Chemical Calculations

Research conducted by Viji, A., Balachandran, V., Babiyana, S., Narayana, B., & Saliyan, V. V. (2020) employed molecular docking and quantum chemical calculations to analyze the molecular structure and spectroscopic data of a similar compound. The study utilized DFT (B3LYP) with 6-31G(d,p) and LanL2DZ basis sets for calculations. This comprehensive analysis included optimizing the geometry of the molecule, recording vibrational spectra, and assigning fundamental vibrations. The study also delved into molecular parameters like bond length and angle, intramolecular charge transfer, molecular electrostatic potential (MEP), HOMO - LUMO, Fukui functions, RDG, and ELF. The biological effects were predicted based on molecular docking results, indicating a methodological approach to understanding the interactions and potential applications of such compounds in biological contexts (Viji et al., 2020).

Synthesis and Biological Activity

Another study by Jiu-fu, L., Hong-guang, G., Hui, Z., Jing-jing, G., Shan-shan, L., & Juan, S. (2015) focused on the synthesis of a structurally related compound, highlighting its moderate anticancer activity. This research signifies the compound's potential in pharmaceutical applications, particularly in the development of new anticancer agents. The process involved chlorination and aminization from precursors, with the structure confirmed by various analytical methods. The crystal structure analysis provided insights into the compound's molecular configuration, facilitating a deeper understanding of its interaction mechanisms and biological efficacy (Jiu-fu et al., 2015).

Antimicrobial Evaluation

Vlasov, S., Kovalenko, S., Shynkarenko, P. E., Krolenko, K., & Vlasov, V. (2018) developed syntheses for derivatives of the compound, demonstrating their antimicrobial activity against Staphylococcus aureus. This study underscores the compound's relevance in addressing microbial resistance, offering a potential pathway for the development of new antimicrobial agents. The innovative approach to synthesizing these compounds, combined with their tested efficacy, paves the way for further research into their use as effective treatments against bacterial infections (Vlasov et al., 2018).